BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 3,5-Dimethyloxan-4-ol as
a Bioactive Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,5-dimethyloxan-4-ol
CAS No.: 1420815-91-3
Cat. No.: B1524051
Get Quote
. J

Executive Summary & Chemical Identity

3,5-Dimethyloxan-4-ol (IUPAC: 3,5-dimethyltetrahydropyran-4-ol) is a saturated oxygen
heterocycle functioning primarily as a high-value chiral building block and pharmacophore in
modern drug discovery. While not an active pharmaceutical ingredient (API) in isolation, its
structural motif is critical in modulating the physicochemical properties (LogP, metabolic
stability) of kinase inhibitors and polyketide mimetics.

Unlike the planar 3,5-dimethyl-4-pyrone from which it is often derived, the tetrahydro- derivative
introduces significant stereochemical complexity (three contiguous stereocenters), allowing for
precise spatial tuning of ligand-protein interactions.
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Property Data

IUPAC Name 3,5-dimethyltetrahydropyran-4-ol

) 142472-78-2 (Generic), Specific stereocisomers
CAS Registry

vary
Molecular Formula C7H1402
Molecular Weight 130.19 g/mol

Scaffold for TBK1/IKKe inhibitors; Fragrance

Key Application ) )
intermediate

Stereocenters C3, C4, C5 (Pseudo-asymmetric potential)

Biological Activity & Pharmacological Relevance[1]

[2][3][4]1[5]
Role in Kinase Inhibition (TBK1/IKKg)

The most authoritative biological context for 3,5-dimethyloxan-4-ol lies in its application as a
structural surrogate for cyclohexyl or piperidinyl groups in TBK1 (TANK-binding kinase 1) and
IKKe (IkB kinase-epsilon) inhibitors. These kinases are pivotal in the innate immune response
(STING pathway) and oncogenesis.

e Mechanism of Action (Scaffold Level):

o Metabolic Blocking: The methyl groups at C3 and C5 block the common metabolic "soft
spots” (oxidative hydroxylation) often found on unsubstituted tetrahydropyran rings.

o Conformational Locking: The 3,5-diaxial or diequatorial substitution forces the pyran ring
into a rigid chair conformation. This reduces the entropic penalty upon binding to the
kinase ATP-binding pocket.

o Solubility Enhancement: The ether oxygen functions as a hydrogen bond acceptor,
improving aqueous solubility compared to a carbocyclic analog (e.g., 3,5-
dimethylcyclohexanol).
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Olfactory and Pheromonal Activity

While primarily a pharma intermediate, the molecule shares structural homology with
stegobinone (the sex pheromone of the drugstore beetle, Stegobium paniceum) and various
wood-derived volatiles.

» Olfactory Profile: "Oxan-4-ol" derivatives typically exhibit floral, woody, and minty notes. The
3,5-dimethyl substitution pattern often shifts the profile towards earthy/musty nuances,
relevant for specific fragrance accords or pest control semiochemicals.

Stereochemical Analysis & SAR Logic

The biological activity of 3,5-dimethyloxan-4-ol is strictly governed by its stereochemistry. The
reduction of the ketone precursor generates multiple diastereomers.

e Isomer A (all-cis / meso): The hydroxyl and both methyls are equatorial (or axial/equatorial
depending on chair flip). This is often the thermodynamically preferred isomer.

e Isomer B (racemic): Trans-relationships between methyls and hydroxyl.

Graphviz Diagram: SAR & Pharmacophore Logic The following diagram illustrates how the 3,5-
dimethyloxan-4-ol scaffold integrates into a bioactive ligand system.
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Caption: Pharmacophore contributions of the 3,5-dimethyloxan-4-ol scaffold to drug efficacy.

Experimental Protocols: Synthesis & Isolation
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Synthesis via Catalytic Hydrogenation

The most robust route to 3,5-dimethyloxan-4-ol is the reduction of 3,5-dimethyl-4-pyrone. This
method is preferred for its scalability and atom economy.

Reagents:

Substrate: 3,5-Dimethyl-4H-pyran-4-one (CAS: 1123-09-7)

Catalyst: Raney Nickel (active) or 5% Rh/Al20s (for stereocontrol)[1]

Solvent: Ethanol or Methanol (anhydrous)[1]

Conditions: 50-80 bar Hz, 80-100°C.

Step-by-Step Protocol:

Preparation: Charge a high-pressure autoclave (Hastelloy or Stainless Steel) with 3,5-
dimethyl-4-pyrone (10.0 g, 80.6 mmol) dissolved in Ethanol (100 mL).

o Catalyst Addition: Add Raney Nickel (1.0 g, 10 wt% loading) under an inert argon
atmosphere. Caution: Raney Nickel is pyrophoric.

e Hydrogenation: Pressurize the vessel to 50 bar with Hz2 gas. Heat the mixture to 90°C with
vigorous stirring (1000 rpm) to overcome gas-liquid mass transfer limitations.

e Monitoring: Monitor reaction progress via GC-MS. The ketone carbonyl reduction is the rate-
limiting step after the double bond saturation.

o Work-up: Cool to room temperature. Vent Hz. Filter the catalyst through a celite pad (keep
wet to prevent ignition).

 Purification: Concentrate the filtrate under reduced pressure. The residue is a mixture of
diastereomers.

e |Isomer Separation: Use flash column chromatography (Silica gel, Hexane:EtOAc 8:2) to
separate the cis (major) and trans isomers if required for SAR studies.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1524051/docs?utm_src=pdf-body#technical-monograph-3-5-dimethyloxan-4-ol-as-a-bioactive-scaffold
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://www.researchgate.net/publication/331530326_Synthesis_and_identification_of_35-bishydroxymethyltetrahydro-4H-pyran-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Graphviz Diagram: Synthetic Pathway
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Caption: Sequential reduction pathway from pyrone precursor to the target alcohol.

Analytical Characterization Standards

To ensure scientific integrity, the synthesized compound must be validated against the following
spectral markers.
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Technique

Expected Signal Characteristics

1H NMR (CDCls)

0 3.4-3.8 ppm: Multiplets corresponding to
C2/C6 methylene protons (ether adjacent). &
3.0-3.2 ppm: Methine proton at C4 (CH-OH).

Coupling constants (

) reveal axial/equatorial orientation.[1] 4 0.9-1.1

ppm: Methyl doublets.[1]

~70-75 ppm: C2/C6 (Ether carbons). ~70-72

13C NMR ppm: C4 (Alcohol carbon). ~15-18 ppm: Methyl
carbons.[1]
MS (ED) m/z 130 [M]+: Molecular ion (often weak).[1] m/z
85: Loss of ethoxy/fragmentation of the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Technical Monograph: 3,5-Dimethyloxan-4-ol as a
Bioactive Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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